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In the rapidly advancing field of organic photovoltaics (OPVs), the development of non-
fullerene acceptors (NFAs) has been a pivotal moment, pushing power conversion efficiencies
(PCEs) to new heights. Among these NFAs, ITIC (3,9-bis(2-methylene-(3-(1,1-
dicyanomethylene)-indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-dithieno[2,3-d:2',3'-d']-s-
indaceno(1,2-b:5,6-b"]dithiophene) has emerged as a benchmark material. This guide provides
a comprehensive comparison of ITIC's performance metrics in tandem solar cell applications
against other alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Non-Fullerene
Acceptors in Tandem Solar Cells

The performance of ITIC in tandem solar cells is often compared with other leading NFAs, most
notably Y6 (2,2'-((2Z,2'2)-((12,13-bis(2-ethylhexyl)-3,9-diundecyl-12,13-dihydro-[1][2]
[3]thiadiazolo[3,4-e]thieno[2",3":4",5'Tthieno[2',3":4,5]pyrrolo[3,2-g]thieno[2',3":4,5]thieno[3,2-
blindole-2,10-diyl)bis(methanylylidene))bis(5,6-difluoro-3-oxo-2,3-dihydro-1H-indene-2,1-
diylidene))dimalononitrile). While a direct, side-by-side comparison in an identical tandem
device architecture is not readily available in published literature, we can analyze the
performance of representative high-performing tandem cells incorporating these acceptors.
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Note: The performance metrics presented above are from different studies with varying device
architectures and donor materials. Therefore, this table should be interpreted as a
representation of the high-end performance achievable with each acceptor in a tandem
configuration, rather than a direct like-for-like comparison.

Experimental Protocols

The fabrication and characterization of tandem solar cells involve a series of precise steps to
ensure reproducibility and accurate performance evaluation. Below are generalized protocols
for key experiments.

Device Fabrication of an All-Organic Tandem Solar Cell

e Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially
cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The
substrates are then treated with UV-ozone for 15 minutes to enhance the work function of
the ITO.

e Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS (poly(3,4-
ethylenedioxythiophene) polystyrene sulfonate) is spin-coated onto the cleaned ITO
substrate and annealed at 150°C for 15 minutes in a nitrogen-filled glovebox.
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» Front Subcell Active Layer Deposition: A blend of the donor and acceptor materials for the
front subcell (e.g., PDBT-T1: TPH-Se:ITIC) in a suitable solvent like chlorobenzene is spin-
coated on top of the HTL. The film is then annealed at an optimized temperature.

« Interconnecting Layer (ICL) Deposition: The ICL, which is crucial for charge recombination
and providing an optical window, is deposited. A common ICL consists of a layer of ZnO
nanoparticles spin-coated from an isopropanol solution, followed by a layer of PEDOT:PSS.

o Rear Subcell Active Layer Deposition: The donor and acceptor blend for the rear subcell
(e.g., PBDB-TITIC) is then spin-coated on top of the ICL and annealed.

o Electron Transport Layer (ETL) and Cathode Deposition: Finally, an ETL such as ZnO or
PFN is deposited, followed by the thermal evaporation of a metal cathode (e.g., Al or Ag)
under high vacuum (< 10~ Torr).

Performance Characterization

o Current Density-Voltage (J-V) Measurement: The J-V characteristics of the tandem solar
cells are measured using a solar simulator (e.g., Keithley 2400 source meter) under AM 1.5G
illumination at 200 mW/cmz. The key performance metrics (Voc, Jsc, FF, and PCE) are
extracted from these curves.

o External Quantum Efficiency (EQE) Measurement: The EQE spectra are measured using a
dedicated system with a xenon lamp, a monochromator, and a lock-in amplifier. This
measurement determines the ratio of collected charge carriers to incident photons at each
wavelength, providing insights into the spectral response of each subcell and helping to
verify the Jsc values.

o Morphological Characterization: The morphology of the active layers is often investigated
using techniques like Atomic Force Microscopy (AFM) and Transmission Electron
Microscopy (TEM) to understand the phase separation and domain sizes of the donor and
acceptor materials.

Visualizing Experimental Workflows and Logical
Relationships
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To better illustrate the processes and comparisons discussed, the following diagrams are
provided in the DOT language for Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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